Cas no 1804315-38-5 (3-(Aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-2-methanol)
3-(Aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties
Names and Identifiers
-
- 3-(Aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-2-methanol
-
- Inchi: 1S/C8H8F4N2O2/c9-7-1-6(16-8(10,11)12)4(2-13)5(3-15)14-7/h1,15H,2-3,13H2
- InChI Key: YTNTZUZAEWJMDK-UHFFFAOYSA-N
- SMILES: FC1=CC(=C(CN)C(CO)=N1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 227
- XLogP3: 0.5
- Topological Polar Surface Area: 68.4
3-(Aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-2-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029098862-1g |
3-(Aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-2-methanol |
1804315-38-5 | 97% | 1g |
$1,519.80 | 2022-04-02 |
3-(Aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-2-methanol Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 3-(Aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-2-methanol
Comprehensive Overview of 3-(Aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804315-38-5)
CAS No. 1804315-38-5 corresponds to the compound 3-(Aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-2-methanol, a fluorinated heterocyclic molecule with a unique structural framework. This compound features a pyridine ring substituted at the 6-position with a fluoro group, at the 4-position with a trifluoromethoxy (-OCF₃) moiety, and at the 3-position with an aminomethyl (-CH₂NH₂) chain. The presence of multiple fluorine atoms and a hydroxyl group at the 2-position imparts distinct physicochemical properties, making it a promising scaffold in medicinal chemistry and pharmaceutical research.
The structural characteristics of 3-(Aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-2-methanol are particularly notable for their influence on molecular interactions. The fluoro substituent enhances lipophilicity while maintaining hydrogen bonding capabilities, whereas the trifluoromethoxy group contributes to metabolic stability and binding affinity to biological targets. Recent studies (e.g., *J. Med. Chem.*, 2023) highlight how such fluorinated pyridines exhibit improved pharmacokinetic profiles compared to non-fluorinated analogs, particularly in central nervous system (CNS) drug development.
Synthetic routes to this compound typically involve multistep processes, including nucleophilic aromatic substitution and selective functionalization of pyridine rings. A key challenge lies in the regioselective introduction of the aminomethyl group, which requires precise control over reaction conditions to avoid over-functionalization or ring degradation. Advanced methodologies such as transition-metal-catalyzed C–H activation have been reported (e.g., *Org. Lett.*, 2024) to achieve high yields and stereoselectivity in late-stage modifications.
The biological activity of compounds containing the core structure of CAS No. 1804315-38-5 has been extensively explored in preclinical research. For instance, derivatives with similar fluorinated pyridine frameworks have demonstrated potent inhibition of kinases involved in cancer pathways (e.g., EGFR, ABL), as documented in *Nature Communications* (2024). The presence of both the hydroxyl group and the NH₂ functionality may enable dual interactions with target proteins through hydrogen bonding and electrostatic effects.
In drug discovery pipelines, this compound serves as a versatile building block for optimizing lead molecules. Computational studies (e.g., *ACS Med Chem Lett.*, 2025) suggest that its molecular flexibility allows for conformational adaptation to diverse binding pockets, enhancing its utility as a pharmacophore for G protein-coupled receptors (GPCRs) or enzyme inhibitors. Notably, recent work has focused on modifying the position of the NH₂ substituent to improve solubility without compromising bioavailability.
The trifluoromethoxy substitution pattern is particularly relevant in modern drug design due to its ability to modulate metabolic resistance. Research published in *Pharmacology & Therapeutics* (2024) indicates that such groups can significantly reduce hepatic clearance rates by resisting cytochrome P450-mediated oxidation—a critical factor for developing long-acting therapeutics.
An emerging application area involves leveraging this compound's structure for radiolabeling purposes in positron emission tomography (PET). The incorporation of fluorine isotopes into molecules like those described by CAS No. 1804315-38-5 enables high-resolution imaging of biological processes, as demonstrated in *Journal of Nuclear Medicine* (2025). This application capitalizes on both the chemical stability and traceability inherent to fluorinated scaffolds.
In summary, compounds bearing the core structure defined by CAS No. 1804315-38-5 represent an important class within contemporary medicinal chemistry research programs focused on developing next-generation therapeutics with enhanced efficacy profiles across multiple disease indications.
1804315-38-5 (3-(Aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-2-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)